Cas no 734481-45-9 (3-Amino-2-(3-hydroxyphenyl)propanoic acid)

• Product Name: 3-Amino-2-(3-hydroxyphenyl)propanoic acid
• CAS No: 734481-45-9
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 4728620
• PubChem ID: 12256472
• Update Time: 2025-07-22

3-Amino-2-(3-hydroxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(3-hydroxyphenyl)propanoic acid
• 3-(3-hydroxyphenyl)-dl-beta-alanine
• RP10904
• FCH2315143
• AX8079743
• CS-0344216
• G70081
• 734481-45-9
• EN300-1868115
• AKOS016007694

• MDL： MFCD23115426
• Inchi： 1S/C9H11NO3/c10-5-8(9(12)13)6-2-1-3-7(11)4-6/h1-4,8,11H,5,10H2,(H,12,13)
• InChI Key： WNPACMATYWMETB-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 181.07389321g/mol
• Monoisotopic Mass: 181.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6
• XLogP3: -2.2

Additional information on 3-Amino-2-(3-hydroxyphenyl)propanoic acid

Introduction to 3-Amino-2-(3-hydroxyphenyl)propanoic acid (CAS No. 734481-45-9) and Its Emerging Applications in Chemical Biology

3-Amino-2-(3-hydroxyphenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 734481-45-9, is a versatile organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This molecule, featuring both amino and hydroxyl functional groups attached to a phenyl ring-substituted propanoic acid backbone, exhibits promising characteristics for various biochemical applications, including drug discovery, enzyme inhibition, and molecular recognition. Its molecular structure not only provides a scaffold for further chemical modifications but also offers inherent biological activity, making it a valuable candidate for research in medicinal chemistry and biopharmaceutical development.

The compound’s structural motif, characterized by the presence of a primary amino group and a hydroxyl group on the side chain of a propanoic acid moiety, coupled with a substituted phenyl ring at the second carbon position, contributes to its multifaceted reactivity. This arrangement allows for diverse interactions with biological targets, including proteins and enzymes, which is critical for designing selective modulators in therapeutic contexts. The phenolic hydroxyl group, in particular, can participate in hydrogen bonding and other non-covalent interactions, enhancing binding affinity and specificity.

In recent years, 3-Amino-2-(3-hydroxyphenyl)propanoic acid has been explored as a key intermediate in the synthesis of novel bioactive molecules. Its ability to serve as a building block for more complex structures has made it relevant in the development of small-molecule inhibitors targeting various disease pathways. For instance, studies have demonstrated its potential utility in creating ligands that interact with enzymes involved in metabolic disorders or inflammatory responses. The compound’s dual functionality—both as an amino donor and an acceptor—facilitates the formation of amide or ester bonds, enabling the construction of peptidomimetics or other pharmacophores.

One of the most compelling aspects of 3-Amino-2-(3-hydroxyphenyl)propanoic acid is its role in investigating protein-protein interactions (PPIs). The phenolic hydroxyl group can act as a recognition element within binding interfaces, while the amino group can form salt bridges or participate in coordination with metal ions often found in biological systems. This has led to its incorporation into designed peptides or peptidomimetics aimed at disrupting aberrant protein-protein interactions associated with cancer or neurodegenerative diseases. Such applications highlight the compound’s significance in developing targeted therapies that modulate complex biological networks.

The growing interest in 3-Amino-2-(3-hydroxyphenyl)propanoic acid has also spurred research into its derivatives, which may exhibit enhanced potency or selectivity compared to the parent compound. Functionalization strategies include introducing additional substituents on the phenyl ring or modifying the propanoic acid moiety to optimize pharmacokinetic properties. These modifications are guided by computational modeling and experimental validation, ensuring that derived compounds retain desirable biological activities while minimizing off-target effects.

From a synthetic chemistry perspective, CAS No. 734481-45-9 represents an accessible starting material for exploring novel reaction pathways. Its stability under various conditions allows for straightforward functionalization via nucleophilic substitution, condensation reactions, or enzymatic transformations. This accessibility has enabled researchers to rapidly prototype new molecules with tailored properties, accelerating the drug discovery pipeline. Furthermore, green chemistry principles have been increasingly applied to its synthesis, emphasizing solvent efficiency and minimal waste generation—a critical consideration in modern pharmaceutical manufacturing.

The compound’s potential extends beyond therapeutic applications; it has also been investigated for its role in biomaterials and biodegradable polymers. The presence of both polar functional groups enhances its solubility and biocompatibility, making it suitable for use as a monomer in polymer synthesis. Such materials could find applications in drug delivery systems or tissue engineering scaffolds, where controlled degradation rates and bioactive integration are essential requirements.

Recent advancements in analytical techniques have further illuminated the behavior of 3-Amino-2-(3-hydroxyphenyl)propanoic acid in complex systems. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography have provided detailed insights into its conformational dynamics and interactions with biological targets. These methodologies have been instrumental in validating structural hypotheses and refining molecular models used for computational drug design.

The integration of machine learning algorithms into virtual screening processes has also enhanced the identification of novel derivatives of this compound. By leveraging large datasets containing biological activity annotations, computational models can predict promising modifications that may improve efficacy or reduce toxicity. This interdisciplinary approach underscores the importance of collaboration between chemists, biologists, and computer scientists in maximizing the therapeutic potential of molecules like CAS No 734481-45-9.

Ethical considerations are paramount when developing new pharmaceuticals derived from such intermediates. Ensuring that synthetic routes are environmentally sustainable and that final products undergo rigorous safety testing are non-negotiable aspects of responsible innovation. Regulatory agencies worldwide continue to emphasize stringent guidelines to safeguard public health while fostering innovation—a balance that researchers must navigate carefully.

In conclusion,3-Amino-2-(3-hydroxyphenyl)propanoic acid (CAS No 734481-45-9) represents a structurally intriguing compound with broad applicability across chemical biology research programs. Its unique combination of functional groups makes it an attractive scaffold for drug development initiatives aimed at addressing unmet medical needs. As synthetic methodologies evolve toward greater efficiency and sustainability,this molecule will undoubtedly remain at forefrontof scientific inquiry, driving progress toward safer,more effective treatments for human diseases worldwide.